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Compound of Interest

Compound Name: 2,6-Dibromo-3-methylpyridine

CAS No.: 887571-15-5

Cat. No.: B1326397

Get Quote

2,6-Dibromo-3-methylpyridine, identified by the Chemical Abstracts Service (CAS) number

887571-15-5, is a halogenated pyridine derivative.[1] Such structures are of significant interest

in medicinal chemistry and materials science due to the versatile reactivity of the pyridine ring

and the carbon-bromine bonds. The bromine atoms serve as excellent leaving groups or

participants in cross-coupling reactions, making this compound a valuable building block for

synthesizing more complex molecular architectures.

While extensive experimental data for this specific isomer is not as prevalent in public literature

as for some of its structural relatives, we can compile its fundamental properties.

Table 1: Physicochemical Properties of 2,6-Dibromo-3-methylpyridine and Related Isomers
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Property
Value for 2,6-
Dibromo-3-
methylpyridine

Value for Isomer:
2,5-Dibromo-3-
methylpyridine

Value for Isomer:
3,6-Dibromo-2-
methylpyridine

CAS Number 887571-15-5[1] 3430-18-0[2] 39919-65-8[3]

Molecular Formula C₆H₅Br₂N C₆H₅Br₂N[2] C₆H₅Br₂N[3]

Molecular Weight 250.92 g/mol 250.92 g/mol [2] 250.92 g/mol [3]

Appearance Solid (predicted) Light-yellow solid[4] Solid[3]

Melting Point Not specified 38-40 °C[4] 34-38 °C[3]

Boiling Point Not specified 208-209 °C
>110 °C (Flash Point)

[3]

The pyridine ring is structurally related to benzene, with one methine group replaced by a

nitrogen atom. This substitution makes the ring electron-deficient, influencing its reactivity in

aromatic substitution reactions.

Synthesis Methodology: A Proposed Protocol
The synthesis of dibrominated methylpyridines can be approached through several established

organic chemistry pathways. While a specific, validated protocol for 2,6-Dibromo-3-
methylpyridine is not readily available in peer-reviewed journals, a highly plausible route can

be designed based on the Sandmeyer reaction, a cornerstone of aromatic chemistry for

converting amino groups into halides. This approach is well-documented for the synthesis of

the related isomer, 2,5-Dibromo-3-methylpyridine.[4][5]

The logical precursor for this synthesis would be 2-Amino-6-bromo-3-methylpyridine. The

synthesis would proceed in two key stages: diazotization of the amino group followed by a

copper-catalyzed bromination.

Experimental Protocol: Proposed Synthesis of 2,6-
Dibromo-3-methylpyridine
Step 1: Diazotization and Bromination (Sandmeyer Reaction)
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Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, thermometer,

and dropping funnel, suspend the starting material, 2-Amino-6-bromo-3-methylpyridine, in a

48% aqueous solution of hydrobromic acid (HBr).

Cooling: Cool the mixture to a temperature between -15 °C and -5 °C using an ice-salt or

acetone-dry ice bath. Maintaining this low temperature is critical to ensure the stability of the

intermediate diazonium salt.

Diazotization: Prepare a solution of sodium nitrite (NaNO₂) in water. Add this solution

dropwise to the cooled suspension. The rate of addition should be carefully controlled to

keep the internal temperature below -10 °C. The reaction progress can be monitored by the

disappearance of the starting amine.

Bromination: In a separate vessel, dissolve cuprous bromide (CuBr) in HBr to act as the

catalyst. Add this catalyst to the reaction mixture. The bromine source for the substitution is

the HBr solvent itself, often supplemented by adding liquid bromine.[4]

Reaction Completion: After the addition is complete, remove the cooling bath and allow the

mixture to stir and gradually warm to room temperature over several hours. The evolution of

nitrogen gas will be observed as the diazonium group is replaced by bromine.

Work-up and Purification: Quench the reaction by carefully neutralizing the excess acid with

a base, such as a concentrated potassium or sodium hydroxide solution, while cooling in an

ice bath. Extract the product into an organic solvent (e.g., diethyl ether or dichloromethane).

Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate,

and concentrate under reduced pressure. The crude product can then be purified by column

chromatography on silica gel or by recrystallization to yield pure 2,6-Dibromo-3-
methylpyridine.[4]

Synthesis Workflow Diagram
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Step 1: Reaction Setup

Step 2: Diazotization & Bromination

Step 3: Work-up & Purification

Suspend 2-Amino-6-bromo-3-methylpyridine in 48% HBr

Cool mixture to -15°C

Add NaNO₂(aq) dropwise
(Keep T < -10°C)

Add CuBr catalyst

Warm to Room Temp
(N₂ evolution)

Quench with KOH(aq)

Extract with Organic Solvent

Purify via Chromatography

2,6-Dibromo-3-methylpyridine

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 2,6-Dibromo-3-methylpyridine.
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Core Applications in Drug Development and Organic
Synthesis
The true value of 2,6-Dibromo-3-methylpyridine lies in its role as a versatile intermediate.

The two bromine atoms are not chemically equivalent due to the electronic influence of the

methyl group and the ring nitrogen. This differential reactivity can be exploited for selective,

sequential functionalization.

The primary application is in transition-metal-catalyzed cross-coupling reactions. These

reactions are fundamental to modern drug discovery, allowing for the precise formation of

carbon-carbon and carbon-heteroatom bonds.

Suzuki Coupling: Reaction with boronic acids or esters to form C-C bonds, introducing new

aryl or alkyl groups.

Sonogashira Coupling: Reaction with terminal alkynes to install alkynyl groups, crucial for

creating rigid molecular scaffolds.

Buchwald-Hartwig Amination: Reaction with amines to form C-N bonds, a common step in

synthesizing bioactive molecules.[6]

Stille Coupling: Reaction with organostannanes to create complex C-C bonds.

The pyridine nitrogen itself can act as a ligand for metal centers or be protonated or alkylated,

further expanding its synthetic utility.[7] These reactions enable chemists to use 2,6-Dibromo-
3-methylpyridine as a scaffold, building out complex molecules with potential therapeutic

activity against a range of diseases, including cancers and inflammatory conditions.

Cross-Coupling Application Diagram
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Cross-Coupling Reactions

Functionalized Pyridine Products

2,6-Dibromo-3-methylpyridine

Suzuki Coupling
(+ R-B(OH)₂)Pd Catalyst

Sonogashira Coupling
(+ R-C≡CH)

Pd/Cu Catalyst

Buchwald-Hartwig
(+ R₂NH)

Pd Catalyst

Aryl/Alkyl-substituted
Pyridine

Alkynyl-substituted
Pyridine

Amino-substituted
Pyridine

Click to download full resolution via product page

Caption: Application of 2,6-Dibromo-3-methylpyridine in key cross-coupling reactions.

Safety, Handling, and Storage
As a Senior Application Scientist, ensuring laboratory safety is paramount. While a specific

Safety Data Sheet (SDS) for CAS 887571-15-5 must be consulted, the hazard profile can be

reliably inferred from closely related isomers like 2,5-Dibromo-3-methylpyridine and 3,6-

Dibromo-2-methylpyridine.

Table 2: Summary of Hazard Information
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Hazard Category Description Precautionary Measures

Acute Toxicity

Toxic or harmful if swallowed.

[2][3] Fatal in contact with skin

in some cases.

Do not eat, drink, or smoke

when using. Wash hands

thoroughly after handling.

Wear protective gloves and

clothing.[8]

Skin Irritation Causes skin irritation.[2][9]

Wear protective gloves. If on

skin, wash with plenty of soap

and water.[9]

Eye Damage/Irritation
Causes serious eye damage

or irritation.[2][3][9]

Wear safety glasses with side-

shields or goggles. If in eyes,

rinse cautiously with water for

several minutes.[8]

Respiratory Irritation
May cause respiratory

irritation.[2][9]

Use only outdoors or in a well-

ventilated area. Avoid

breathing dust.[8][9]

Handling and Storage Protocol:

Ventilation: Handle this compound within a certified chemical fume hood.

Personal Protective Equipment (PPE): Standard PPE includes a lab coat, nitrile gloves, and

chemical safety goggles. For weighing or transferring solids where dust may be generated, a

dust mask (e.g., N95) is recommended.[3]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents.[8]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion
2,6-Dibromo-3-methylpyridine is a strategically important chemical intermediate whose value

is defined by the synthetic possibilities unlocked by its two reactive bromine handles on an

electron-deficient pyridine core. While it may be a less commonly cited isomer, its utility in

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/817680
https://www.sigmaaldrich.com/TW/zh/product/aldrich/691828
https://www.fishersci.com/store/msds?partNumber=AAH27399&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/817680
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20498~~PDF~~MTR~~CGV4~~EN~~2025-09-25%2004:30:42~~2-Amino-3%205-dibromo-6-methylpyridine~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20498~~PDF~~MTR~~CGV4~~EN~~2025-09-25%2004:30:42~~2-Amino-3%205-dibromo-6-methylpyridine~~
https://pubchem.ncbi.nlm.nih.gov/compound/817680
https://www.sigmaaldrich.com/TW/zh/product/aldrich/691828
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20498~~PDF~~MTR~~CGV4~~EN~~2025-09-25%2004:30:42~~2-Amino-3%205-dibromo-6-methylpyridine~~
https://www.fishersci.com/store/msds?partNumber=AAH27399&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/817680
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20498~~PDF~~MTR~~CGV4~~EN~~2025-09-25%2004:30:42~~2-Amino-3%205-dibromo-6-methylpyridine~~
https://www.fishersci.com/store/msds?partNumber=AAH27399&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20498~~PDF~~MTR~~CGV4~~EN~~2025-09-25%2004:30:42~~2-Amino-3%205-dibromo-6-methylpyridine~~
https://www.sigmaaldrich.com/TW/zh/product/aldrich/691828
https://www.fishersci.com/store/msds?partNumber=AAH27399&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1326397/docs?utm_src=pdf-body#core-identification-and-physicochemical-profile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1326397?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


constructing complex molecules via modern synthetic methods like palladium-catalyzed cross-

coupling is undeniable. Understanding its logical synthesis, its reactivity profile, and the

stringent safety protocols required for its handling allows researchers in drug discovery and

materials science to effectively leverage this compound to drive innovation and develop novel

chemical entities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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